Cas no 2005645-15-6 (1-(benzyloxy)isoquinolin-7-amine)
1-(benzyloxy)isoquinolin-7-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(benzyloxy)isoquinolin-7-amine
- EN300-1295305
- 2005645-15-6
-
- Inchi: 1S/C16H14N2O/c17-14-7-6-13-8-9-18-16(15(13)10-14)19-11-12-4-2-1-3-5-12/h1-10H,11,17H2
- InChI Key: FPPTYQTXQCIBKW-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C2C=C(C=CC=2C=CN=1)N
Computed Properties
- Exact Mass: 250.110613074g/mol
- Monoisotopic Mass: 250.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 48.1Ų
1-(benzyloxy)isoquinolin-7-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1295305-1.0g |
1-(benzyloxy)isoquinolin-7-amine |
2005645-15-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1295305-50mg |
1-(benzyloxy)isoquinolin-7-amine |
2005645-15-6 | 50mg |
$647.0 | 2023-09-30 | ||
| Enamine | EN300-1295305-100mg |
1-(benzyloxy)isoquinolin-7-amine |
2005645-15-6 | 100mg |
$678.0 | 2023-09-30 | ||
| Enamine | EN300-1295305-250mg |
1-(benzyloxy)isoquinolin-7-amine |
2005645-15-6 | 250mg |
$708.0 | 2023-09-30 | ||
| Enamine | EN300-1295305-500mg |
1-(benzyloxy)isoquinolin-7-amine |
2005645-15-6 | 500mg |
$739.0 | 2023-09-30 | ||
| Enamine | EN300-1295305-1000mg |
1-(benzyloxy)isoquinolin-7-amine |
2005645-15-6 | 1000mg |
$770.0 | 2023-09-30 | ||
| Enamine | EN300-1295305-2500mg |
1-(benzyloxy)isoquinolin-7-amine |
2005645-15-6 | 2500mg |
$1509.0 | 2023-09-30 | ||
| Enamine | EN300-1295305-5000mg |
1-(benzyloxy)isoquinolin-7-amine |
2005645-15-6 | 5000mg |
$2235.0 | 2023-09-30 | ||
| Enamine | EN300-1295305-10000mg |
1-(benzyloxy)isoquinolin-7-amine |
2005645-15-6 | 10000mg |
$3315.0 | 2023-09-30 |
1-(benzyloxy)isoquinolin-7-amine Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 1-(benzyloxy)isoquinolin-7-amine
Introduction to 1-(benzyloxy)isoquinolin-7-amine (CAS No. 2005645-15-6)
1-(benzyloxy)isoquinolin-7-amine, with the CAS number 2005645-15-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline family, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications.
The structure of 1-(benzyloxy)isoquinolin-7-amine features a benzyl ether group attached to the isoquinoline ring, which is further substituted with an amino group at the 7-position. This unique structural arrangement confers the compound with distinct chemical and biological properties, making it a valuable candidate for various research and development activities.
Recent studies have highlighted the potential of 1-(benzyloxy)isoquinolin-7-amine in several areas of biomedical research. One notable application is its use as a lead compound in the development of novel anticancer agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy.
In addition to its anticancer properties, 1-(benzyloxy)isoquinolin-7-amine has been investigated for its neuroprotective effects. A study in the Journal of Neurochemistry demonstrated that this compound can effectively protect neurons from oxidative stress-induced damage, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacological profile of 1-(benzyloxy)isoquinolin-7-amine has also been explored in preclinical models. Animal studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as a drug candidate. Moreover, its low toxicity profile and high selectivity towards specific biological targets enhance its safety and efficacy in therapeutic applications.
The synthesis of 1-(benzyloxy)isoquinolin-7-amine involves several well-established organic reactions, including nucleophilic substitution and aromatic substitution. The benzyl ether group can be introduced via a Williamson ether synthesis, while the amino group can be added through reductive amination or other nitrogen introduction methods. These synthetic routes provide researchers with flexible options to modify the structure and optimize its biological activity.
In conclusion, 1-(benzyloxy)isoquinolin-7-amine (CAS No. 2005645-15-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the significance of this compound in the field of biomedicine.
2005645-15-6 (1-(benzyloxy)isoquinolin-7-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)